Cas no 927201-95-4 (1-(3-ethoxy-4-methoxyphenyl)ethanol)

• Product Name: 1-(3-ethoxy-4-methoxyphenyl)ethanol
• CAS No: 927201-95-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD22370229
• CID: 5233029
• PubChem ID: 59391643
• Update Time: 2026-03-08

1-(3-ethoxy-4-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-methoxyphenyl)ethanol

• MDL： MFCD22370229
• Inchi： 1S/C11H16O3/c1-4-14-11-7-9(8(2)12)5-6-10(11)13-3/h5-8,12H,4H2,1-3H3
• InChI Key： HEODDLYXMFYQES-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(OC)C(OCC)=C1)C

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 300.6±37.0 °C at 760 mmHg
• Flash Point: 135.6±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-ethoxy-4-methoxyphenyl)ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-ethoxy-4-methoxyphenyl)ethanol

Comprehensive Analysis of 1-(3-ethoxy-4-methoxyphenyl)ethanol (CAS No. 927201-95-4): Properties, Applications, and Industry Trends

1-(3-ethoxy-4-methoxyphenyl)ethanol (CAS No. 927201-95-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This aromatic alcohol derivative, characterized by its ethoxy and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in designing novel drug candidates, particularly in central nervous system (CNS) therapeutics, aligning with the growing demand for neuroprotective agents.

The compound's molecular structure (C₁₁H₁₆O₃) features a phenyl ring substituted with both 3-ethoxy and 4-methoxy groups, contributing to its lipophilicity and metabolic stability. These properties make it valuable for prodrug development, a trending topic in pharmaceutical research. Industry reports indicate increased searches for "modified phenyl ethanol derivatives" and "aromatic alcohol synthesis," reflecting its relevance in modern organic synthesis.

In material science applications, 1-(3-ethoxy-4-methoxyphenyl)ethanol demonstrates potential as a precursor for liquid crystal materials. Its asymmetric substitution pattern enables molecular alignment control, addressing the surge in demand for advanced display technologies. Researchers are investigating its use in OLED intermediates, coinciding with the global push for energy-efficient screens—a frequently searched topic in materials science forums.

Synthetic methodologies for CAS 927201-95-4 typically involve Grignard reactions or catalytic hydrogenation of corresponding ketones. Recent innovations focus on green chemistry approaches, including biocatalysis and solvent-free conditions, responding to environmental concerns in chemical manufacturing. Analytical characterization employs advanced techniques like HPLC-MS and 2D-NMR, ensuring high purity standards required for pharmaceutical applications.

The compound's stability profile shows excellent compatibility with common organic solvents, making it suitable for multistep synthesis. Storage recommendations suggest inert atmospheres at 2-8°C to maintain optimal stability. Safety data indicates standard handling precautions for laboratory chemicals, with particular attention to its alcohol functionality during processing.

Market analysis reveals growing procurement of 1-(3-ethoxy-4-methoxyphenyl)ethanol by contract research organizations (CROs) specializing in small molecule drug discovery. This trend correlates with increased pharmaceutical R&D investments, particularly in neurodegenerative disease treatments. The compound's structural flexibility allows diverse modifications, positioning it as valuable scaffold in medicinal chemistry.

Regulatory status varies by region, with documentation available for REACH compliance in European markets. Quality control specifications typically require ≥98% purity, verified by chromatographic methods. Suppliers increasingly provide custom synthesis services for derivatives, catering to specialized research needs—a service frequently queried in chemical sourcing platforms.

Future research directions may explore the compound's potential in flavor and fragrance applications, given its structural similarity to naturally occurring aromatic alcohols. The food-grade derivatives market represents an emerging opportunity, though rigorous safety assessments would be prerequisite. Academic publications increasingly reference this compound in asymmetric synthesis studies, particularly for chiral alcohol production.

Technical literature emphasizes the importance of process optimization for large-scale production of 927201-95-4, with recent patents focusing on continuous flow chemistry methods. These advancements address industry needs for scalable, cost-effective manufacturing—a key concern in chemical engineering discussions. The compound's structure-activity relationships continue to be explored through computational chemistry approaches, integrating popular AI-assisted drug design methodologies.

In analytical applications, 1-(3-ethoxy-4-methoxyphenyl)ethanol serves as a reference standard for method development, particularly in chiral separation techniques. This application gains importance with stricter regulatory requirements for enantiomeric purity in pharmaceuticals. The compound's UV activity makes it suitable for HPLC calibration, another frequently searched analytical chemistry topic.

Supply chain considerations highlight the need for reliable chemical logistics solutions, especially for international shipments requiring temperature control. Current market trends show preference for suppliers offering comprehensive technical documentation and stability studies, reflecting the compound's expanding applications in regulated industries. Quality assurance protocols increasingly incorporate genotoxic impurity testing, aligning with ICH guidelines.

The scientific community continues to investigate novel derivatives of 1-(3-ethoxy-4-methoxyphenyl)ethanol, particularly for targeted drug delivery systems. Its structural features enable conjugation with various functional groups, making it adaptable for bioconjugation chemistry—a rapidly growing field in biopharmaceuticals. These developments correspond with increased academic interest in multifunctional scaffolds for therapeutic applications.